(3R)-2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyloxolane-3,4-diol

• Molecular Formula: C12H16N4O4
• Molecular Weight: 280.28 g/mol
• IUPAC Name: (3R)-2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyloxolane-3,4-diol
• InChI: InChI=1S/C12H16N4O4/c1-12(19)8(18)7(4-17)20-11(12)16-3-2-6-9(13)14-5-15-10(6)16/h2-3,5,7-8,11,17-19H,4H2,1H3,(H2,13,14,15)/t7?,8?,11?,12-/m1/s1
• InChI Key: IRZRJANZDIOOIF-KXHDUVEUSA-N
• Isomeric SMILES: C[C@]1(C(C(OC1N2C=CC3=C(N=CN=C32)N)CO)O)O
• Canonical SMILES: CC1(C(C(OC1N2C=CC3=C(N=CN=C32)N)CO)O)O

Description

(3R)-2-(4-Aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyloxolane-3,4-diol is a nucleoside analog characterized by a pyrrolo[2,3-d]pyrimidine base linked to a modified oxolane (tetrahydrofuran) sugar moiety. The compound features:

• A 4-amino group on the pyrrolo[2,3-d]pyrimidine core, which enhances hydrogen-bonding interactions with biological targets.
• A hydroxymethyl group at the 5-position of the oxolane ring, contributing to solubility and metabolic stability.
• A 3-methyl substituent on the oxolane ring, which influences stereoelectronic properties and conformational rigidity.

Comparison with Similar Compounds

Iodo-Substituted Analog

Compound: (2R,3R,4S,5R)-2-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-methyl-tetrahydrofuran-3,4-diol Key Features:

• 5-Iodo substitution on the pyrrolopyrimidine ring.
• Methyl group at the 5-position of the tetrahydrofuran (THF) ring.
  Implications :
• Increased molecular weight (376.15 g/mol vs. ~300–350 g/mol for non-halogenated analogs).
• Orthorhombic crystal structure (P2₁2₁2₁) suggests distinct packing efficiency .

Difluorophenyl-Modified Analog (BBB-4)

Compound: (2R,3R,4S,6S)-2-(4-Amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-[(R)-1-(3,4-difluorophenyl)-1-hydroxyethyl]tetrahydrofuran-3,4-diol Key Features:

• 3,4-Difluorophenyl group attached via a hydroxymethyl branch.
  Implications :
• Enhanced lipophilicity (logP ~2.5–3.0), improving blood-brain barrier (BBB) penetration.
• Bulky aryl group may reduce metabolic clearance but increase off-target interactions.

Methoxy-Substituted Ribofuranosyl Analog

Compound: 2-Amino-4-methoxy-7-β-D-ribofuranosylpyrrolo[2,3-d]pyrimidine Key Features:

• 4-Methoxy group on the pyrrolopyrimidine.
• Ribofuranosyl sugar instead of modified oxolane. Implications:
• Methoxy group reduces hydrogen-bonding capacity compared to the 4-amino group.
• Ribose sugar increases susceptibility to phosphorylase enzymes, shortening half-life.

Difluoro-Modified THF Analog

Compound: (2R,3R,5R)-5-(4-Amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-4,4-difluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol Key Features:

• 4,4-Difluoro substitution on the THF ring.
  Implications :
• Fluorine atoms increase ring rigidity and metabolic stability via electron-withdrawing effects.
• Reduced polarity may lower aqueous solubility compared to hydroxymethyl analogs.

Comparative Data Table

Property / Compound	Target Compound	Iodo-Substituted	Difluorophenyl (BBB-4)	Methoxy-Ribofuranosyl	Difluoro-THF
Molecular Formula	C₁₂H₁₇N₅O₅	C₁₁H₁₃IN₄O₃	C₁₈H₁₉F₂N₅O₅	C₁₄H₁₇N₅O₅	C₁₁H₁₂F₂N₄O₃
Molecular Weight (g/mol)	~335	376.15	~431	~347	296.24
Key Substituent	3-Methyl	5-Iodo	3,4-Difluorophenyl	4-Methoxy	4,4-Difluoro
Sugar Moieties	Modified oxolane	Methyl-THF	Modified THF	Ribofuranose	Difluoro-THF
Predicted logP	~0.5–1.0	~1.2–1.5	~2.5–3.0	~0.0–0.5	~0.8–1.2
Metabolic Stability	Moderate	High (halogenated)	Low (bulky aryl)	Low (ribose)	High (fluorinated)